![molecular formula C11H19NO4S B3014287 (S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid CAS No. 1353994-43-0](/img/structure/B3014287.png)
(S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “®-1-Boc-3-pyrrolidinecarboxylic acid” is a heterocyclic building block . It has a molecular weight of 215.25 and its empirical formula is C10H17NO4 .
Molecular Structure Analysis
The molecular structure of “®-1-Boc-3-pyrrolidinecarboxylic acid” is represented by the SMILES stringCC(C)(C)OC(=O)N1CCC@HC(O)=O
. Physical And Chemical Properties Analysis
“®-1-Boc-3-pyrrolidinecarboxylic acid” is a powder with a melting point of 138-143 °C . It has an optical activity of [α]/D -15.0, c = 0.5% in chloroform . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Quantum Chemical Investigation
The molecular properties of compounds related to (S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)thio)acetic acid, including electronic properties like the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) energy, have been studied using Density Functional Theory (DFT) and quantum chemical calculations (Bouklah et al., 2012).
Catalytic Hydrogenation and Synthesis
The compound has been involved in the catalytic hydrogenation process to produce pyrrolidine-2-acetic acid derivatives. This process is important in synthesizing azabicyclo[3.2.0]heptan-7-ones (carbapenams) from pyrrole, which highlights its role in creating complex molecular structures (Gilchrist et al., 1997).
Divergent Synthesis and Reaction Mechanism Studies
The compound has been used in divergent synthesis processes involving enamines, leading to the creation of various molecular structures. The study of these reactions provides insights into different reaction mechanisms, including [4+2] cycloaddition and domino addition/cyclization pathways (Rossi et al., 2007).
Synthesis of Aldehyde Building Blocks
It has been used in synthesizing aldehyde building blocks protected as acid labile N-Boc N,O-acetals. These building blocks play a crucial role in combinatorial solid phase synthesis, which is significant for creating novel peptide isosteres (Groth & Meldal, 2001).
Synthesis of Cyclic γ-Aminobutyric Acid Analogues
The synthesis of 2-(pyrrolidine-3-yl)acetic acid derivatives as cyclic γ-aminobutyric acid analogues, where the compound is substituted at the 4-position, demonstrates its utility in creating bioactive molecules (Petz et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
2-[(3S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]sulfanylacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO4S/c1-11(2,3)16-10(15)12-5-4-8(6-12)17-7-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCLGMVQUPDUFBZ-QMMMGPOBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)SCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@@H](C1)SCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.